Cas no 5851-47-8 (2-(pentan-3-yl)-1H-1,3-benzodiazole)

• Product Name: 2-(pentan-3-yl)-1H-1,3-benzodiazole
• CAS No: 5851-47-8
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• MDL: MFCD04350273
• CID: 851620
• PubChem ID: 962419
• Update Time: 2025-04-19

2-(pentan-3-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-(1-ethylpropyl)-(9CI)
• 2-(3-Pentanyl)-1H-benzimidazole
• 2-(pentan-3-yl)-1H-1,3-benzodiazole
• HMS1788D22
• F1670-0264
• ALBB-028708
• 2-(1-ethylpropyl)-1H-benzimidazole
• Z50129879
• EN300-36562
• F16042
• QLXNYVPEFIFJIA-UHFFFAOYSA-N
• 2-(pentan-3-yl)-1H-benzimidazole
• 1H-Benzimidazole, 2-(1-ethylpropyl)-
• AS-47755
• 2-(pentan-3-yl)-1H-benzo[d]imidazole
• CS-0247405
• STL481946
• SCHEMBL3161814
• MFCD04350273
• 5851-47-8
• AKOS000275097
• 2-pentan-3-yl-1H-benzimidazole

• MDL： MFCD04350273
• Inchi： 1S/C12H16N2/c1-3-9(4-2)12-13-10-7-5-6-8-11(10)14-12/h5-9H,3-4H2,1-2H3,(H,13,14)
• InChI Key： QLXNYVPEFIFJIA-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1C(CC)CC

Computed Properties

• Exact Mass: 188.13148
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 354.9±11.0 °C at 760 mmHg
• Flash Point: 82.5±22.6 °C
• PSA: 28.68

2-(pentan-3-yl)-1H-1,3-benzodiazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles